Cas no 1806793-00-9 (3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1806793-00-9
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4933155
• Update Time: 2025-06-09

3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7F2N3/c1-4-7(12)5(2-11)6(3-13-4)8(9)10/h3,8H,12H2,1H3
• InChI Key： MCVXDLNQFVIESP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine

Introduction to 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806793-00-9)

3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806793-00-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a cyano group, a difluoromethyl substituent, and a methyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine is particularly noteworthy due to its functional groups. The amino group can participate in hydrogen bonding and other interactions, which are crucial for binding to biological targets. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's electronic distribution and reactivity. The difluoromethyl substituent adds further complexity and can enhance the compound's metabolic stability and bioavailability. The methyl group contributes to the overall hydrophobicity and can affect the compound's solubility and partitioning properties.

Recent studies have highlighted the potential of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research has shown that this compound can inhibit viral replication by targeting specific viral enzymes or proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine exhibits potent antiviral activity against influenza A virus by inhibiting the viral neuraminidase enzyme.

In addition to its antiviral properties, 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways. A recent publication in Cancer Research reported that 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine selectively targets and inhibits the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine have also been extensively studied. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable tissue distribution. These properties are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound's metabolic stability has been evaluated in both in vitro and in vivo models, with results indicating minimal degradation and prolonged half-life.

To further enhance the therapeutic potential of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine, researchers are exploring various prodrug strategies. Prodrugs are inactive derivatives that are converted into active drugs through metabolic processes within the body. By designing prodrugs of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine, scientists aim to improve its pharmacokinetic profile, reduce toxicity, and enhance target specificity. For example, a study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of several prodrugs that showed improved solubility and reduced cytotoxicity compared to the parent compound.

The safety profile of 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine is another critical aspect of its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its potential adverse effects on various organ systems. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety profile and potential side effects.

In conclusion, 3-Amino-4-cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806793-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for developing novel antiviral and anticancer agents. Continued research into its pharmacological properties, prodrug strategies, and safety profile will be essential for advancing this compound towards clinical use.